(2Z,5E)-2,5-Bis(thiophen-2-ylmethylidene)cyclopentan-1-one

• CAS No.: 176957-55-4
• Product Name: (2Z,5E)-2,5-Bis(thiophen-2-ylmethylidene)cyclopentan-1-one
• Molecular Formula: C15H12OS2
• Molecular Weight: 272.4 g/mol
• IUPAC Name: (2Z,5E)-2,5-bis(thiophen-2-ylmethylidene)cyclopentan-1-one
• Standard InChI: InChI=1S/C15H12OS2/c16-15-11(9-13-3-1-7-17-13)5-6-12(15)10-14-4-2-8-18-14/h1-4,7-10H,5-6H2/b11-9-,12-10+
• Standard InChIKey: KPFZCKDPBMGECB-WGDLNXRISA-N
• Isomeric SMILES: C\1C/C(=C/C2=CC=CS2)/C(=O)/C1=C/C3=CC=CS3
• SMILES: C1CC(=CC2=CC=CS2)C(=O)C1=CC3=CC=CS3
• Canonical SMILES: C1CC(=CC2=CC=CS2)C(=O)C1=CC3=CC=CS3
• Appearance: white solid powder
• Description: CCT007093 is a potent PPM1D inhibitor or WIP1 inhibitor that selectively reduces viability of human tumour cell lines. CCT007093 enhances liver regeneration and increases the survival rate of mice after major hepatectomy. CT007093 treatment appeares to promote apoptosis in breast cancer cells and skin transformed keratinocytes that ectopically expressed Wip1, demonstrating that the effect of CCT007093 differs based on the level of Wip1 expression. PPM1D is a potential therapeutic target in ovarian clear cell carcinomas.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CCT007093; CCT-007093; CCT 007093.
• Reference: 1: Lee JS, Park JR, Kwon OS, Kim H, Fornace AJ Jr, Cha HJ. Off-target response of a Wip1 chemical inhibitor in skin keratinocytes. J Dermatol Sci. 2014 Feb;73(2):125-34. doi: 10.1016/j.jdermsci.2013.09.003. Epub 2013 Sep 13. PubMed PMID: 24126074.; 2: Pivovarov AS, Murzina GB, Tret'iakova MS, Makhnovskiĭ DA. [Role of serine/threonine and tyrosine protein phosphatases in command Helix lucorum neurons at the cellular correlate of habituation]. Zh Vyssh Nerv Deiat Im I P Pavlova. 2013 Mar-Apr;63(2):256-68. Russian. PubMed PMID: 23866612.; 3: Buss MC, Read TA, Schniederjan MJ, Gandhi K, Castellino RC. HDM2 promotes WIP1-mediated medulloblastoma growth. Neuro Oncol. 2012 Apr;14(4):440-58. doi: 10.1093/neuonc/nos001. Epub 2012 Feb 29. PubMed PMID: 22379189; PubMed Central PMCID: PMC3309853.; 4: Bauer JA, Ye F, Marshall CB, Lehmann BD, Pendleton CS, Shyr Y, Arteaga CL, Pietenpol JA. RNA interference (RNAi) screening approach identifies agents that enhance paclitaxel activity in breast cancer cells. Breast Cancer Res. 2010;12(3):R41. doi: 10.1186/bcr2595. Epub 2010 Jun 24. PubMed PMID: 20576088; PubMed Central PMCID: PMC2917036.; 5: Tan DS, Lambros MB, Rayter S, Natrajan R, Vatcheva R, Gao Q, Marchiò C, Geyer FC, Savage K, Parry S, Fenwick K, Tamber N, Mackay A, Dexter T, Jameson C, McCluggage WG, Williams A, Graham A, Faratian D, El-Bahrawy M, Paige AJ, Gabra H, Gore ME, Zvelebil M, Lord CJ, Kaye SB, Ashworth A, Reis-Filho JS. PPM1D is a potential therapeutic target in ovarian clear cell carcinomas. Clin Cancer Res. 2009 Apr 1;15(7):2269-80. doi: 10.1158/1078-0432.CCR-08-2403. Epub 2009 Mar 17. PubMed PMID: 19293255.
• PubChem Compound: 2314621
• Last Modified: Nov 11 2021